Cas no 941886-36-8 (4-chloro-N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylbenzamide)

• Product Name: 4-chloro-N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylbenzamide
• CAS No: 941886-36-8
• MF: C₁₆H₁₅ClN₂O₃S
• MW: 350.819901704788
• CID: 5498991
• Update Time: 2025-10-28

4-chloro-N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-[3-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]benzamide
• 4-chloro-N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylbenzamide

• Inchi： 1S/C16H15ClN2O3S/c17-13-7-5-12(6-8-13)16(20)18-14-3-1-4-15(11-14)19-9-2-10-23(19,21)22/h1,3-8,11H,2,9-10H2,(H,18,20)
• InChI Key： KQINOKFHBXIUMW-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(N2CCCS2(=O)=O)=C1)(=O)C1=CC=C(Cl)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-chloro-N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylbenzamide

4-Chloro-N-3-(1,1-Dioxo-1λ6,2-Thiazolidin-2-Yl)Phenylbenzamide: A Comprehensive Overview

The compound with CAS No. 941886-36-8, known as 4-chloro-N-3-(1,1-dioxo-1λ6,2-thiazolidin-2-yl)phenylbenzamide, is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a benzamide moiety with a thiazolidine ring system. The presence of the chlorine substituent at the para position of the benzene ring adds to its chemical reactivity and stability, making it a valuable compound for research and industrial applications.

Recent studies have highlighted the importance of thiazolidine derivatives in drug discovery and material synthesis. The thiazolidine ring, a five-membered heterocyclic structure containing sulfur and nitrogen atoms, exhibits versatile reactivity and can be easily modified to suit specific chemical needs. In the case of 4-chloro-N-3-(1,1-dioxo-1λ6,2-thiazolidin-2-yl)phenylbenzamide, the thiazolidine ring is further functionalized with a dioxo group, enhancing its electronic properties and making it a promising candidate for applications in catalysis and polymer chemistry.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the thiazolidine precursor. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds. For instance, the use of transition metal catalysts has significantly improved the yield and purity of 4-chloro-N-3-(1,1-dioxo-1λ6,2-thiazolidin-2-yl)phenylbenzamide, making it more accessible for large-scale production.

One of the most exciting developments in the study of this compound is its application in drug delivery systems. The benzamide group in the molecule provides excellent solubility properties, while the thiazolidine ring contributes to its biocompatibility. Researchers have explored its potential as a carrier for hydrophobic drugs, demonstrating improved drug release profiles and reduced toxicity compared to traditional carriers.

In addition to its pharmaceutical applications, 4-chloro-N-3-(1,1-dioxo-1λ6,2-thiazolidin-2-yl)phenylbenzamide has shown promise in materials science. Its ability to form stable polymers under mild conditions has led to its use in the development of high-performance coatings and adhesives. Recent studies have also investigated its role as a precursor for advanced materials such as graphene oxide composites, where it enhances mechanical strength and thermal stability.

The unique combination of properties exhibited by this compound makes it an attractive target for further research. Its ability to undergo various chemical transformations allows for extensive functionalization, enabling tailored applications across multiple industries. As researchers continue to explore its potential, it is anticipated that 4-chloro-N-3-(1,1-dioxo-1λ6,2-thiazolidin-2-yl)phenylbenzamide will play an increasingly important role in advancing both scientific knowledge and industrial innovation.

In conclusion, CAS No. 941886-36-8 represents a cutting-edge compound with diverse applications in chemistry and materials science. Its distinctive structure and versatile properties make it a valuable asset for researchers seeking novel solutions in drug delivery systems, polymer chemistry, and advanced materials development. As ongoing studies uncover new possibilities for this compound, its significance in both academic and industrial settings is expected to grow significantly.